The attempted synthesis of nitrogen-containing analogues of [10]paracyclophane
Journal of the Chemical Society C: Organic Pub Date: DOI: 10.1039/J39660000334
Abstract
A [10]paracyclophane in which –NH– or –NTs– replace the 2′,9′–CH2-groups of the “para” bridge was the anticipated product of the acyloin condensation of the appropriate bisamino-esters, but elimination and not cyclisation occurred. From the NN′-ditoluene-p-sulphonate of the ester the similar derivative of 1,4-bisaminomethylbenzene was obtained. The preparation of bisamino-esters is described.
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Journal Name：Journal of the Chemical Society C: Organic
Research Products
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CAS no.: 10277-44-8
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CAS no.: 16514-83-3
